Cas no 2227707-13-1 (rac-(1R,2R)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine
• CAS No: 2227707-13-1
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5952659
• PubChem ID: 165610506
• Update Time: 2025-05-21

rac-(1R,2R)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine
• EN300-1728559
• 2227707-13-1
• rac-(1R,2R)-2-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclopropan-1-amine

• Inchi： 1S/C7H12N4/c8-7-3-6(7)1-2-11-5-9-4-10-11/h4-7H,1-3,8H2/t6-,7-/m1/s1
• InChI Key： NCXNHIMTEMEPGH-RNFRBKRXSA-N
• SMILES： N[C@@H]1C[C@H]1CCN1C=NC=N1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.7Ų

Additional information on rac-(1R,2R)-2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine

rac-(1R,2R)-2-(1H-1,2,4-Triazol-1-yl)ethylcyclopropan-1-amine: A Comprehensive Overview

The compound rac-(1R,2R)-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine, identified by the CAS Registry Number 2227707-13-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a cyclopropane ring substituted with an ethyl group bearing a 1H-1,2,4-triazole moiety and an amine functional group. These structural elements contribute to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of rac-(1R,2R)-configuration in determining the compound's stereochemical properties. The cyclopropane ring, a three-membered carbon ring, is known for its strain energy, which can influence the molecule's reactivity and interactions with biological systems. The presence of the 1H-1,2,4-triazole group adds aromaticity and potential hydrogen bonding capabilities, enhancing the compound's stability and bioavailability.

One of the most notable aspects of this compound is its role as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, the triazole group is a common motif in antiviral and anticancer drugs due to its ability to form stable interactions with biological targets.

Moreover, the amine functional group in rac-(1R,2R)-configuration facilitates various chemical transformations, such as alkylation and acylation reactions. These reactions are pivotal in drug design for modifying pharmacokinetic properties like solubility and permeability. Recent advancements in asymmetric synthesis have enabled the selective formation of this enantiomerically pure compound, which is critical for minimizing adverse effects in therapeutic applications.

The compound's unique combination of structural features has also led to its investigation as a potential lead compound for treating various diseases. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and neurodegenerative disorders. For example, its interaction with specific G-protein coupled receptors (GPCRs) has shown promise in reducing inflammatory responses.

In terms of synthesis, researchers have developed efficient routes to prepare this compound using green chemistry principles. These methods minimize waste generation and reduce reliance on hazardous reagents while maintaining high yields and purity levels. Such approaches align with current trends toward sustainable chemical practices.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action at the molecular level.

In conclusion, rac-(1R,2R)-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropan-1-amine represents a valuable building block for advancing drug discovery efforts. Its distinctive structure and versatile reactivity make it a subject of ongoing research across multiple disciplines within chemistry and biology.